Cas no 1540844-88-9 (2-(cyclopentylsulfanyl)-6-fluorobenzoic acid)

• Product Name: 2-(cyclopentylsulfanyl)-6-fluorobenzoic acid
• CAS No: 1540844-88-9
• MF: C₁₂H₁₃FO₂S
• MW: 240.293825864792
• CID: 4604863
• PubChem ID: 75356228
• Update Time: 2025-11-06

2-(cyclopentylsulfanyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopentylsulfanyl)-6-fluorobenzoic Acid
• 2-(cyclopentylsulfanyl)-6-fluorobenzoic acid

• Inchi： 1S/C12H13FO2S/c13-9-6-3-7-10(11(9)12(14)15)16-8-4-1-2-5-8/h3,6-8H,1-2,4-5H2,(H,14,15)
• InChI Key： WEDQKDAKXCFULT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C=CC=C1SC1CCCC1

Additional information on 2-(cyclopentylsulfanyl)-6-fluorobenzoic acid

Comprehensive Overview of 2-(cyclopentylsulfanyl)-6-fluorobenzoic acid (CAS No. 1540844-88-9)

2-(cyclopentylsulfanyl)-6-fluorobenzoic acid (CAS No. 1540844-88-9) is a fluorinated benzoic acid derivative with a cyclopentylsulfanyl substituent, making it a compound of significant interest in pharmaceutical and agrochemical research. Its unique structural features, including the fluorine atom and cyclopentylsulfanyl group, contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for small-molecule inhibitors and bioactive intermediates, aligning with the growing demand for novel heterocyclic compounds in medicinal chemistry.

The compound's CAS No. 1540844-88-9 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends highlight its utility in designing targeted therapies, particularly in oncology and inflammation research. With the rise of AI-driven drug discovery, 2-(cyclopentylsulfanyl)-6-fluorobenzoic acid has garnered attention for its potential to modulate enzyme activity, a hot topic in computational chemistry and fragment-based drug design.

From a synthetic perspective, the incorporation of a fluorine atom enhances the compound's metabolic stability and bioavailability, addressing key challenges in pharmacokinetic optimization. The cyclopentylsulfanyl moiety further diversifies its reactivity, enabling selective functionalization for covalent inhibitor development. These attributes make it a valuable candidate for lead compound optimization, a critical step in modern drug development pipelines.

Environmental and regulatory considerations also play a role in its applications. Unlike many fluorinated compounds, 2-(cyclopentylsulfanyl)-6-fluorobenzoic acid is not classified as a persistent organic pollutant (POP), making it a safer alternative for sustainable chemistry initiatives. Its compatibility with green chemistry principles aligns with industry shifts toward eco-friendly synthesis, a trending topic in academic and industrial forums.

In analytical chemistry, the compound's distinct spectroscopic properties (e.g., NMR shifts and mass fragmentation patterns) facilitate its identification and purity assessment. Laboratories often employ HPLC-MS and LC-UV methods for quantification, reflecting broader advancements in analytical method validation. These techniques are crucial for ensuring reproducibility in preclinical studies, another area where this compound is gaining traction.

Future research directions may explore its potential in proteolysis-targeting chimeras (PROTACs) and bioconjugation strategies, leveraging its reactive groups for protein degradation applications. As the scientific community prioritizes precision medicine, 2-(cyclopentylsulfanyl)-6-fluorobenzoic acid could emerge as a key player in next-generation therapeutic agents.